Cas no 2411241-63-7 (8-Azidonaphthalene-2-sulfonyl chloride)

• Product Name: 8-Azidonaphthalene-2-sulfonyl chloride
• CAS No: 2411241-63-7
• MF: C₁₀H₆ClN₃O₂S
• MW: 267.691539287567
• CID: 6010142
• PubChem ID: 146049284
• Update Time: 2025-05-19

8-Azidonaphthalene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 8-Azidonaphthalene-2-sulfonyl chloride
• 2411241-63-7
• EN300-7432883

• Inchi： 1S/C10H6ClN3O2S/c11-17(15,16)8-5-4-7-2-1-3-10(13-14-12)9(7)6-8/h1-6H
• InChI Key： UWOPFDSCEDODLV-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2C=CC=C(C=2C=1)N=[N+]=[N-])(=O)=O

Computed Properties

• Exact Mass: 266.9869253g/mol
• Monoisotopic Mass: 266.9869253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 56.9Ų

Additional information on 8-Azidonaphthalene-2-sulfonyl chloride

8-Azidonaphthalene-2-sulfonyl chloride (CAS No. 2411241-63-7): A Versatile Sulfonylation Reagent in Organic Synthesis

8-Azidonaphthalene-2-sulfonyl chloride (CAS 2411241-63-7) is a specialized sulfonyl chloride derivative that has gained significant attention in modern organic chemistry due to its unique structural features and reactivity. As a member of the naphthalene sulfonyl chloride family, this compound combines the aromatic properties of naphthalene with the versatile reactivity of both azido and sulfonyl chloride functional groups, making it particularly valuable for click chemistry applications and bioconjugation strategies.

The molecular structure of 8-azidonaphthalene-2-sulfonyl chloride features a naphthalene core with an azido group at the 8-position and a sulfonyl chloride moiety at the 2-position. This arrangement creates a bifunctional reagent that can participate in multiple types of chemical transformations. The azido group is particularly noteworthy as it enables Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are fundamental to click chemistry approaches in drug discovery and materials science.

In synthetic applications, 8-azidonaphthalene-2-sulfonyl chloride CAS 2411241-63-7 serves as an excellent sulfonylation reagent for introducing the naphthalene sulfonyl group into various molecular frameworks. Researchers have utilized this compound for the modification of amines, alcohols, and other nucleophiles, creating sulfonamide or sulfonate derivatives with enhanced properties. The presence of the azido functional group allows for subsequent bioorthogonal labeling or further structural elaboration through click chemistry, making it valuable in proteomics research and chemical biology studies.

The growing interest in 8-azidonaphthalene-2-sulfonyl chloride is reflected in recent scientific literature, where it has been employed in the development of fluorescent probes and molecular sensors. The naphthalene core provides inherent fluorescence properties, while the sulfonyl chloride group enables covalent attachment to target molecules. This combination makes the compound particularly useful for creating activity-based probes in enzymology and for studying protein-protein interactions.

From a commercial perspective, 8-azidonaphthalene-2-sulfonyl chloride (2411241-63-7) has seen increasing demand from pharmaceutical and biotechnology companies engaged in drug discovery programs and diagnostic development. The compound's ability to serve as a bifunctional linker makes it valuable for creating conjugates between small molecules and biological macromolecules. Market analysts note particular interest from researchers working on targeted therapeutics and precision medicine approaches, where such chemical tools are essential.

Recent advancements in click chemistry applications have further highlighted the utility of 8-azidonaphthalene-2-sulfonyl chloride. Scientists are exploring its use in surface modification techniques, polymer functionalization, and the creation of smart materials. The compound's stability and reactivity profile make it suitable for these diverse applications, with researchers particularly valuing its compatibility with aqueous conditions in many biological applications.

Quality control of 8-azidonaphthalene-2-sulfonyl chloride CAS 2411241-63-7 typically involves analytical techniques such as HPLC analysis, NMR spectroscopy, and mass spectrometry to ensure purity and confirm structural integrity. Proper storage conditions are essential for maintaining the compound's stability, with recommendations generally including protection from moisture and storage at reduced temperatures. These handling considerations are particularly important for researchers working with this specialty chemical in sensitive applications.

The synthesis of 8-azidonaphthalene-2-sulfonyl chloride typically involves the conversion of commercially available naphthalene derivatives through sequential functionalization steps. Recent process optimization efforts have focused on improving yields and scalability to meet growing research demand. These developments have made the compound more accessible to the scientific community while maintaining the high purity standards required for advanced research applications.

Looking forward, the applications of 8-azidonaphthalene-2-sulfonyl chloride (2411241-63-7) are expected to expand further as researchers continue to develop new bioconjugation strategies and chemical biology tools. The compound's unique combination of features positions it as a valuable building block in medicinal chemistry, materials science, and diagnostic development. With the increasing emphasis on precision medicine and targeted drug delivery systems, the demand for such versatile chemical tools is likely to grow significantly in the coming years.

For researchers considering the use of 8-azidonaphthalene-2-sulfonyl chloride in their work, it's important to consult recent literature for specific application examples and handling recommendations. The compound's reactivity makes it suitable for various synthetic transformations, but proper experimental design is essential to achieve optimal results. As with all specialized reagents, safety considerations and proper laboratory practices should always be observed when working with this chemical intermediate.